3,3-Dimethyl-2-oxobutyl 2-(2-ethylphenyl)-1,3-dioxo-5-isoindolinecarboxylate

• Molecular Formula: C23H23NO5
• Molecular Weight: 393.4 g/mol
• IUPAC Name: (3,3-dimethyl-2-oxobutyl) 2-(2-ethylphenyl)-1,3-dioxoisoindole-5-carboxylate
• InChI: InChI=1S/C23H23NO5/c1-5-14-8-6-7-9-18(14)24-20(26)16-11-10-15(12-17(16)21(24)27)22(28)29-13-19(25)23(2,3)4/h6-12H,5,13H2,1-4H3
• InChI Key: CICQIHVKGBFEHQ-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)OCC(=O)C(C)(C)C

Description

3,3-Dimethyl-2-oxobutyl 2-(2-ethylphenyl)-1,3-dioxo-5-isoindolinecarboxylate is a chemical compound that has gained significant attention in scientific research for its potential applications in various fields. This compound is commonly known as DIMBOA, and it belongs to the class of benzoxazinoids, which are secondary metabolites found in plants. DIMBOA has been studied extensively due to its unique chemical properties and potential applications in various fields such as agriculture, medicine, and material science.

Mechanism of Action

The mechanism of action of DIMBOA is not fully understood, but it is believed to involve the inhibition of various enzymes and metabolic pathways. In insects, DIMBOA has been shown to inhibit the activity of digestive enzymes, leading to starvation and death. In cancer cells, DIMBOA has been shown to induce apoptosis by activating various signaling pathways.
Biochemical and Physiological Effects:
DIMBOA has been shown to have various biochemical and physiological effects. In insects, DIMBOA has been shown to cause feeding inhibition, growth inhibition, and mortality. In cancer cells, DIMBOA has been shown to induce apoptosis and inhibit cell proliferation. DIMBOA has also been shown to have antioxidant properties, which can help in the prevention of oxidative damage.

Advantages and Limitations for Lab Experiments

The advantages of using DIMBOA in lab experiments include its unique chemical properties, low toxicity, and potential applications in various fields. However, the limitations of using DIMBOA in lab experiments include its low solubility in water, which can make it difficult to work with, and the need for specialized equipment and techniques for its synthesis.

Future Directions

There are several future directions for the study of DIMBOA. In agriculture, further research can be done to develop natural insecticides based on DIMBOA. In medicine, further research can be done to explore the potential anti-cancer properties of DIMBOA and its mechanism of action. In material science, further research can be done to explore the potential applications of DIMBOA as a building block for the synthesis of novel materials. Overall, the study of DIMBOA has significant potential for the development of new technologies and applications in various fields.

Synthesis Methods

DIMBOA can be synthesized through various methods, including chemical synthesis and biotechnological methods. The chemical synthesis of DIMBOA involves the condensation of 2-ethylphenylglyoxalate and 3,3-dimethylacetoacetate in the presence of a base catalyst. Biotechnological methods involve the use of genetically modified organisms to produce DIMBOA.

Scientific Research Applications

DIMBOA has been extensively studied for its potential applications in various fields. In agriculture, DIMBOA has been shown to have insecticidal properties, which can help in the development of natural insecticides. In medicine, DIMBOA has been studied for its potential anti-cancer properties. Studies have shown that DIMBOA can induce apoptosis in cancer cells, making it a potential candidate for cancer treatment. DIMBOA has also been studied for its potential applications in material science, where it can be used as a building block for the synthesis of novel materials.